N-(4-fluorophenyl)-2-[6-(4-methylphenyl)-2-(methylthio)-5,7-dioxo-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl]acetamide

• IUPAC Name: methyl 4-[(2-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate
• InChI: InChI=1S/C19H16FNO3/c1-12-7-8-16-14(9-12)18(10-17(21-16)19(22)23-2)24-11-13-5-3-4-6-15(13)20/h3-10H,11H2,1-2H3
• InChI Key: KRPBJMHTIOOONA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2OCC3=CC=CC=C3F)C(=O)OC
• Molecular Formula: C19H16FNO3
• Molecular Weight: 325.3 g/mol

Description

N-(4-fluorophenyl)-2-[6-(4-methylphenyl)-2-(methylthio)-5,7-dioxo-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl]acetamide is a useful research compound. Its molecular formula is C19H16FNO3 and its molecular weight is 325.339. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-[6-(4-methylphenyl)-2-(methylthio)-5,7-dioxo-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-[6-(4-methylphenyl)-2-(methylthio)-5,7-dioxo-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for PET Imaging

Research by Dollé et al. (2008) on a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with fluorine atoms allowing for PET imaging, suggests that related compounds might be used in developing radioligands for imaging translocator proteins (18 kDa) in vivo. This could imply potential applications of similar compounds in diagnostic imaging and neuroscience research (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Anti-inflammatory and Antinociceptive Activity

Alam et al. (2010) synthesized thiazolo[3,2-a]pyrimidine derivatives and evaluated their anti-inflammatory and antinociceptive activities. Compounds demonstrated significant activity with low ulcerogenic effects, suggesting a potential for the development of new anti-inflammatory drugs (Alam, Khan, Siddiqui, & Ahsan, 2010).

Antimicrobial Activity

The study by Bondock et al. (2008) on heterocycles incorporating antipyrine moiety, including derivatives of thiazolo[4,5-d]pyrimidines, demonstrated antimicrobial activity against various microorganisms. This suggests possible applications in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Kinase Inhibition and Anticancer Activities

Fallah-Tafti et al. (2011) explored thiazolyl N-benzyl-substituted acetamide derivatives for Src kinase inhibitory and anticancer activities. The research indicates potential applications in cancer treatment by targeting specific kinases involved in tumor growth and metastasis (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011).